(3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride
Overview
Description
(3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride is a chemical compound with the molecular formula C8H20ClNSi. It is a silane derivative that contains both an amino group and a cyclopropyl group, making it a versatile compound in various chemical reactions and applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride typically involves the reaction of cyclopropylmethyl chloride with (3-aminopropyl)dimethylsilane in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The hydrochloride salt is then obtained by treating the resulting compound with hydrochloric acid .
Industrial Production Methods
Industrial production methods for this compound involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time .
Chemical Reactions Analysis
Types of Reactions
(3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding oxides.
Reduction: The compound can be reduced to form amines.
Substitution: The silane group can undergo substitution reactions with various nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as halides and alcohols. The reactions are typically carried out under controlled conditions to ensure the desired product formation .
Major Products Formed
The major products formed from these reactions include siloxanes, amines, and substituted silanes. These products have various applications in different fields .
Scientific Research Applications
(3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a precursor for the preparation of other silane derivatives.
Biology: Employed in the modification of biomolecules and surfaces for various biological applications.
Medicine: Investigated for its potential use in drug delivery systems and as a building block for pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of (3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride involves its ability to interact with various molecular targets through its amino and silane groups. These interactions can lead to the formation of covalent bonds with target molecules, resulting in the modification of their properties. The compound can also participate in catalytic processes, enhancing the efficiency of certain reactions .
Comparison with Similar Compounds
Similar Compounds
(3-aminopropyl)triethoxysilane: A similar compound that contains an amino group and three ethoxy groups attached to the silicon atom.
(3-aminopropyl)methyldiethoxysilane: Another related compound with an amino group and two ethoxy groups attached to the silicon atom.
Uniqueness
(3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride is unique due to the presence of the cyclopropyl group, which imparts distinct chemical properties and reactivity compared to other similar compounds. This uniqueness makes it valuable in specific applications where the cyclopropyl group plays a crucial role .
Properties
CAS No. |
2639447-87-1 |
|---|---|
Molecular Formula |
C8H20ClNSi |
Molecular Weight |
193.8 |
Purity |
95 |
Origin of Product |
United States |
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